Cas no 1805344-28-8 (4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile)
4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile
-
- Inchi: 1S/C9H10F2N4/c10-9(11)6-4-15-7(3-13)5(1-2-12)8(6)14/h4,9H,1,3,13H2,(H2,14,15)
- InChI Key: FSRUNJWPRWDLSI-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(CN)C(CC#N)=C1N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- XLogP3: -0.7
- Topological Polar Surface Area: 88.7
4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029066026-1g |
4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile |
1805344-28-8 | 97% | 1g |
$1,534.70 | 2022-04-01 |
4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile
Recent Advances in the Study of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805344-28-8)
The compound 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805344-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and difluoromethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.
One of the most notable advancements in the study of this compound is its role as a building block for novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile make it an attractive candidate for the development of selective kinase inhibitors. Researchers have successfully incorporated this compound into several lead molecules, demonstrating potent inhibitory activity against specific kinase targets implicated in tumor growth and metastasis.
In addition to its applications in oncology, recent studies have explored the compound's potential in antimicrobial therapy. The presence of the difluoromethyl group has been linked to enhanced metabolic stability and bioavailability, which are crucial factors in the development of new antibiotics. Preliminary in vitro assays have shown that derivatives of this compound exhibit significant activity against drug-resistant bacterial strains, suggesting a promising avenue for future research.
The synthesis of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile has also been a focal point of recent investigations. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate further preclinical and clinical studies, accelerating the translation of this compound into therapeutic applications.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Ongoing research aims to elucidate its mechanism of action and identify potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.
In conclusion, 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805344-28-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy highlight its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring novel treatments to patients.
1805344-28-8 (4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)